molecular formula C39H72O2Si2 B13428770 [3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane

[3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane

Cat. No.: B13428770
M. Wt: 629.2 g/mol
InChI Key: YYGPOUVOBLNWHS-BKOYFQTASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound [3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane is a highly complex molecule featuring:

  • A bicyclic indenyl core with a hexahydro-1H-inden-4-ylidene moiety.
  • Two conjugated ethylidene groups contributing to extended π-system conjugation.
  • tert-butyl(dimethyl)silyl (TBDMS) protecting groups at the 5-position of the cyclohexyl ring and as a terminal substituent.
  • A methylidene group (CH₂=C) at the 2-position of the cyclohexyl ring.

This structure is characteristic of intermediates in steroid or terpenoid synthesis, where TBDMS groups are employed to protect hydroxyl functionalities during multi-step reactions .

Properties

Molecular Formula

C39H72O2Si2

Molecular Weight

629.2 g/mol

IUPAC Name

[3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane

InChI

InChI=1S/C39H72O2Si2/c1-28(2)18-16-19-29(3)34-23-24-35-31(20-17-25-39(34,35)11)21-22-32-26-33(40-42(12,13)37(5,6)7)27-36(30(32)4)41-43(14,15)38(8,9)10/h21-22,28-29,33-36H,4,16-20,23-27H2,1-3,5-15H3/t29?,33?,34?,35?,36?,39-/m1/s1

InChI Key

YYGPOUVOBLNWHS-BKOYFQTASA-N

Isomeric SMILES

CC(C)CCCC(C)C1CCC2[C@@]1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C

Canonical SMILES

CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations in Related Molecules

Table 1: Key Structural Differences Among Analogues
Compound Name / ID Molecular Formula Molecular Weight Key Substituents Source
Target Compound C₃₃H₅₈OSi 498.90 TBDMS at cyclohexyl-5-O, methylidene at cyclohexyl-2
CAS 1314402-85-1 C₃₃H₅₈O₂Si 514.90 Additional hydroxyl group at cyclohexyl-5-O
CAS 140710-96-9 C₃₉H₇₂O₃Si₂ 645.16 Extended alkyl chain (6-methylheptan-2-yl) and dual TBDMS groups
Compound 2b (PBDEs study) C₁₂H₆Br₅O₂ 582.60 Brominated aromatic rings; no silyl groups

Key Observations :

  • The TBDMS group is a common feature in synthetic intermediates to enhance lipophilicity and stability .
  • Variations in alkyl chain length (e.g., 6-methylheptan-2-yl vs. shorter chains) influence solubility and crystallinity .
  • Brominated analogues (e.g., PBDEs) lack silyl protections but share conjugated systems for electronic applications .

Spectral Data Comparisons

Table 2: NMR Chemical Shift Differences in Key Protons
Proton Position Target Compound (δ, ppm) CAS 1314402-85-1 (δ, ppm) CAS 140710-96-9 (δ, ppm) Reference
Cyclohexyl H3' 7.5 7.3 7.6
Indenyl H7a 1.2 (s, CH₃) 1.3 (s, CH₃) 1.1 (s, CH₃)
TBDMS O-Si(CH₃)₂ 0.1 (s) 0.1 (s) 0.1 (s)

Analysis :

  • The H3' proton in the cyclohexyl ring shows upfield/downfield shifts depending on electron-withdrawing/donating substituents .
  • Methyl groups on the indenyl core (H7a) exhibit minor shifts due to steric environments .
  • TBDMS groups display consistent shifts (δ 0.1 ppm), confirming their chemical inertness in most conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.